Cas no 1240618-39-6 (2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid)

2-(6-Chloropyridin-3-yl)-2,2-difluoroacetic acid is a fluorinated pyridine derivative with notable reactivity due to its difluoroacetic acid moiety. The presence of both chlorine and fluorine substituents enhances its utility as a versatile intermediate in agrochemical and pharmaceutical synthesis. The electron-withdrawing effects of the difluoro group facilitate nucleophilic substitution reactions, while the chloropyridine scaffold offers opportunities for further functionalization. This compound is particularly valued for its stability and compatibility with cross-coupling reactions, making it suitable for constructing complex heterocyclic frameworks. Its structural features contribute to improved metabolic stability in active ingredients, underscoring its relevance in modern synthetic chemistry.
2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid structure
1240618-39-6 structure
Product Name:2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid
CAS No:1240618-39-6
MF:C7H4ClF2NO2
MW:207.561967849731
CID:4579981
Update Time:2025-11-01

2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridineacetic acid, 6-chloro-α,α-difluoro-
    • 2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid
    • Inchi: 1S/C7H4ClF2NO2/c8-5-2-1-4(3-11-5)7(9,10)6(12)13/h1-3H,(H,12,13)
    • InChI Key: GUCQWXJYYAHXSP-UHFFFAOYSA-N
    • SMILES: C(C1=CN=C(Cl)C=C1)(F)(F)C(=O)O

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Additional information on 2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid

Research Brief on 2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid (CAS: 1240618-39-6): Recent Advances and Applications

2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid (CAS: 1240618-39-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoroacetic acid moiety and chloropyridine ring, has shown promising potential in various applications, including agrochemicals, medicinal chemistry, and drug discovery. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic uses, making it a compound of considerable interest to researchers.

One of the key areas of research involving 2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid is its role as an intermediate in the synthesis of novel agrochemicals. The compound's structural features, particularly the presence of fluorine atoms, contribute to its enhanced bioactivity and stability. Recent publications have highlighted its utility in the development of next-generation pesticides, where it serves as a precursor for active ingredients targeting a broad spectrum of pests. The compound's efficacy and environmental impact are currently under rigorous evaluation, with several studies reporting favorable results in terms of both performance and safety.

In the realm of medicinal chemistry, 2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid has been investigated for its potential as a building block in drug design. Fluorinated compounds are known for their ability to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. Recent research has demonstrated the compound's utility in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways. For instance, derivatives of this compound have shown inhibitory activity against specific kinases, suggesting its potential as a scaffold for developing novel therapeutics.

The synthetic routes to 2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid have also been a focus of recent studies. Researchers have developed optimized protocols to enhance yield and purity, leveraging advancements in fluorination techniques and catalytic processes. These improvements are critical for scaling up production and ensuring the compound's availability for further research and development. Additionally, computational studies have provided insights into the compound's reactivity and interaction with biological targets, aiding in the rational design of derivatives with tailored properties.

Looking ahead, the potential applications of 2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid are expected to expand as researchers continue to explore its versatility. Ongoing studies are investigating its use in materials science, where its unique electronic properties could be harnessed for developing advanced materials. Furthermore, collaborations between academic and industrial researchers are likely to accelerate the translation of findings into practical applications, bridging the gap between discovery and commercialization.

In conclusion, 2-(6-chloropyridin-3-yl)-2,2-difluoroacetic acid (CAS: 1240618-39-6) represents a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its synthetic accessibility, coupled with its promising biological activities, positions it as a key player in the development of next-generation agrochemicals and therapeutics. As research progresses, this compound is poised to make significant contributions to the field, underscoring the importance of continued investigation and innovation.

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